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Compound of Interest

Compound Name:
3-Methoxymethylphenylboronic

acid

Cat. No.: B125045 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential safety information and a detailed, step-by-step

procedure for the proper disposal of 3-Methoxymethylphenylboronic acid, a common

reagent in organic synthesis.

Key Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for 3-Methoxymethylphenylboronic acid was not

identified, the closely related compound 3-Methoxyphenylboronic acid (CAS 10365-98-7)

provides relevant safety data.[1][2][3] The following table summarizes the key hazard

information.
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statements

Precautionary
Statements

Acute Toxicity,

Oral (Category 4)
! Warning

H302: Harmful if

swallowed.

P264: Wash skin

thoroughly after

handling.

Skin Irritation

(Category 2)
! Warning

H315: Causes

skin irritation.

P270: Do not

eat, drink or

smoke when

using this

product.

Eye Irritation

(Category 2)
! Warning

H319: Causes

serious eye

irritation.

P301 + P312: IF

SWALLOWED:

Call a POISON

CENTER or

doctor/physician

if you feel unwell.

Specific target

organ toxicity —

single exposure

(Category 3),

Respiratory

system

! Warning

H335: May

cause respiratory

irritation.

P302 + P352: IF

ON SKIN: Wash

with plenty of

soap and water.

P305 + P351 +

P338: IF IN

EYES: Rinse

cautiously with

water for several

minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

P501: Dispose of

contents/contain

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


er to an

approved waste

disposal plant.[4]

[5]

Experimental Protocol for Disposal
The following protocol outlines the recommended procedure for the safe disposal of 3-
Methoxymethylphenylboronic acid and its associated waste. This procedure is based on

general best practices for handling chemical waste and should be adapted to comply with your

institution's specific guidelines.

Personnel Protective Equipment (PPE): Before beginning, ensure you are wearing appropriate

PPE, including:

Chemical safety goggles or a face shield

Nitrile or neoprene gloves

A fully fastened lab coat

Closed-toe shoes

Step-by-Step Disposal Procedure:

Waste Segregation:

Do not mix 3-Methoxymethylphenylboronic acid waste with other chemical waste

streams, especially strong oxidizing agents.

Maintain separate, clearly labeled waste containers for solid and liquid waste.

Solid Waste Disposal:

Collect any solid residue of 3-Methoxymethylphenylboronic acid, contaminated

personal protective equipment (e.g., gloves, weighing paper), and any absorbent materials

used for spills.
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Place all solid waste into a designated, sealable, and appropriately labeled hazardous

waste container.

Liquid Waste Disposal:

Collect all solutions containing 3-Methoxymethylphenylboronic acid in a dedicated,

leak-proof, and clearly labeled hazardous waste container.

The first rinse of any glassware that contained the compound should be collected as

hazardous waste.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "3-Methoxymethylphenylboronic acid".

Include the date when the waste was first added to the container.

Storage:

Store sealed and labeled waste containers in a designated and secure satellite

accumulation area within the laboratory.

Ensure that the storage area is away from incompatible materials.

Waste Pickup:

Once the waste container is full, arrange for its collection by your institution's

environmental health and safety (EHS) department or a licensed hazardous waste

disposal contractor.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Methoxymethylphenylboronic acid.
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Caption: Disposal workflow for 3-Methoxymethylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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